Cas no 1805835-54-4 (Ethyl 5-Amino-6-fluoropicolinate)

Ethyl 5-Amino-6-fluoropicolinate is a fluorinated picolinate ester with significant utility in pharmaceutical and agrochemical synthesis. Its key structural features—an amino group at the 5-position and a fluorine substituent at the 6-position—enhance reactivity and selectivity in heterocyclic transformations. The ethyl ester moiety improves solubility in organic solvents, facilitating downstream modifications. This compound serves as a versatile intermediate for constructing complex molecules, particularly in the development of bioactive compounds. Its stability under standard conditions and compatibility with diverse reaction conditions make it a practical choice for synthetic applications. The fluorine substitution further contributes to tuning electronic and steric properties, optimizing performance in target-oriented synthesis.

Ethyl 5-Amino-6-fluoropicolinate structure

1805835-54-4 structure

Product Name:Ethyl 5-Amino-6-fluoropicolinate

CAS No:1805835-54-4

MF:C₈H₉FN₂O₂

MW:184.167665243149

MDL:MFCD28946470

CID:4908690

PubChem ID:131032060

Update Time:2025-10-30

Ethyl 5-Amino-6-fluoropicolinate Chemical and Physical Properties

Names and Identifiers

- Ethyl 5-Amino-6-fluoropicolinate
- MDL： MFCD28946470
- Inchi： 1S/C8H9FN2O2/c1-2-13-8(12)6-4-3-5(10)7(9)11-6/h3-4H,2,10H2,1H3
- InChI Key： JNYSTLBSCFXEBT-UHFFFAOYSA-N
- SMILES： FC1=C(C=CC(C(=O)OCC)=N1)N

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 189
XLogP3: 1.2
Topological Polar Surface Area: 65.2

Ethyl 5-Amino-6-fluoropicolinate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029002115-250mg	Ethyl 5-Amino-6-fluoropicolinate	1805835-54-4	95%	250mg	$960.40	2022-04-01
Alichem	A029002115-500mg	Ethyl 5-Amino-6-fluoropicolinate	1805835-54-4	95%	500mg	$1,819.80	2022-04-01
Alichem	A029002115-1g	Ethyl 5-Amino-6-fluoropicolinate	1805835-54-4	95%	1g	$2,808.15	2022-04-01
Enamine	EN300-20998298-0.05g	ethyl 5-amino-6-fluoropyridine-2-carboxylate	1805835-54-4		0.05g	$528.0	2023-09-16
Enamine	EN300-20998298-0.1g	ethyl 5-amino-6-fluoropyridine-2-carboxylate	1805835-54-4		0.1g	$553.0	2023-09-16
Enamine	EN300-20998298-0.25g	ethyl 5-amino-6-fluoropyridine-2-carboxylate	1805835-54-4		0.25g	$579.0	2023-09-16
Enamine	EN300-20998298-0.5g	ethyl 5-amino-6-fluoropyridine-2-carboxylate	1805835-54-4		0.5g	$603.0	2023-09-16
Enamine	EN300-20998298-1.0g	ethyl 5-amino-6-fluoropyridine-2-carboxylate	1805835-54-4		1g	$671.0	2023-05-25
Enamine	EN300-20998298-2.5g	ethyl 5-amino-6-fluoropyridine-2-carboxylate	1805835-54-4		2.5g	$1230.0	2023-09-16
Enamine	EN300-20998298-5.0g	ethyl 5-amino-6-fluoropyridine-2-carboxylate	1805835-54-4		5g	$1945.0	2023-05-25

Ethyl 5-Amino-6-fluoropicolinate Related Literature

1. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
2. Alumina coating on 5 V lithium cobalt fluorophosphate cathode material for lithium secondary batteries – synthesis and electrochemical properties†

S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
3. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
4. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
5. Aggregation-induced emission of luminol: a novel strategy for fluorescence ratiometric detection of ALP and As(v) with high sensitivity and selectivity†

Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490

Additional information on Ethyl 5-Amino-6-fluoropicolinate

Comprehensive Overview of Ethyl 5-Amino-6-fluoropicolinate (CAS No. 1805835-54-4)

Ethyl 5-Amino-6-fluoropicolinate (CAS No. 1805835-54-4) is a specialized fluorinated picolinate derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its ethyl ester and amino-fluorine substitution, serves as a versatile building block in synthetic chemistry. Its unique structure enables applications in drug discovery, particularly in the development of kinase inhibitors and antibacterial agents, aligning with current trends in precision medicine and antibiotic resistance research.

The growing demand for fluorinated heterocycles like Ethyl 5-Amino-6-fluoropicolinate reflects industry shifts toward bioactive intermediates with enhanced metabolic stability. Researchers frequently search for "fluoropicolinate synthesis" or "5-amino-6-fluoropicolinate applications," highlighting its relevance in medicinal chemistry. The compound’s CAS No. 1805835-54-4 is often queried in databases for patent analysis and structure-activity relationship (SAR) studies, underscoring its role in optimizing lead compounds.

In agrochemicals, Ethyl 5-Amino-6-fluoropicolinate contributes to the design of next-generation pesticides with improved selectivity. This aligns with global discussions on sustainable agriculture and reduced environmental impact. Searches for "fluorinated picolinates in crop protection" or "eco-friendly agro intermediates" often reference this compound, emphasizing its potential in green chemistry initiatives.

From a synthetic perspective, the ethyl ester group in CAS 1805835-54-4 facilitates straightforward derivatization, making it a preferred choice for high-throughput screening libraries. Its fluorine atom enhances binding affinity in target proteins, a feature widely explored in "rational drug design" methodologies. Analytical techniques such as HPLC and LC-MS are commonly employed to validate its purity, a critical factor for GMP-compliant production.

Recent publications highlight the compound’s utility in catalyzed cross-coupling reactions, particularly in constructing biaryl motifs for oncology therapeutics. Queries like "1805835-54-4 supplier" or "Ethyl 5-Amino-6-fluoropicolinate price" indicate commercial interest, driven by its scalability in multi-step syntheses. Regulatory-compliant documentation, including COA and MSDS, ensures its safe handling in industrial settings.

As the pharmaceutical industry prioritizes small-molecule APIs, Ethyl 5-Amino-6-fluoropicolinate stands out for its balance of reactivity and stability. Its adoption in continuous flow chemistry further underscores its alignment with modern process intensification strategies. For researchers investigating "fluorine effects on bioavailability" or "picolinate-based scaffolds," this compound offers a robust platform for innovation.

In summary, Ethyl 5-Amino-6-fluoropicolinate (CAS No. 1805835-54-4) exemplifies the intersection of structural elegance and functional versatility. Its applications span from targeted therapeutics to sustainable agrochemicals, addressing key challenges in 21st-century science. With rigorous quality standards and expanding commercial availability, this compound is poised to remain a cornerstone in advanced chemical research.